Cas no 1805380-50-0 (Methyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805380-50-0
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4874084
• Update Time: 2025-06-29

Methyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-7(16)3-5-2-6(4-11)9(12)15-8(5)10(13)14/h2,10H,3-4H2,1H3
• InChI Key： PDJCUBGCQCNZSC-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C(F)F)C(=C1)CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate

Introduction to Methyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1805380-50-0)

Methyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate, with the CAS number 1805380-50-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and agrochemical development. This compound is characterized by its complex structure, which includes a pyridine ring substituted with various functional groups: a bromomethyl group at position 3, a chlorine atom at position 2, a difluoromethyl group at position 6, and an acetate ester group at position 5. The combination of these substituents makes this compound a versatile building block for further chemical transformations.

The synthesis of Methyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in organometallic chemistry have enabled more efficient routes for constructing such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in forming the bromomethyl and difluoromethyl substituents on the pyridine ring. These methods not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. The pyridine ring is a common structural motif in many bioactive molecules, and the presence of electron-withdrawing groups like chlorine and difluoromethyl enhances its reactivity and selectivity in subsequent reactions. Recent studies have explored its use in constructing heterocyclic frameworks that mimic natural product scaffolds, which are often challenging to synthesize using traditional methods.

In addition to its role in pharmaceutical research, Methyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate has shown potential in agrochemical applications. Its ability to act as a precursor for herbicides and insecticides has been highlighted in several recent publications. The bromomethyl group, in particular, contributes to the compound's reactivity, making it an ideal candidate for developing compounds with enhanced pesticidal activity while maintaining environmental safety.

From a structural perspective, the compound's stability is influenced by the electronic effects of its substituents. The chlorine atom at position 2 exerts an electron-withdrawing effect, which stabilizes the pyridine ring and enhances its reactivity towards nucleophilic substitutions. Similarly, the difluoromethyl group at position 6 introduces additional electron-withdrawing effects, further modulating the compound's chemical behavior. These properties make it a valuable tool in exploring novel reaction pathways and catalytic cycles.

Recent advancements in computational chemistry have also shed light on the electronic properties of Methyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-acetate. Quantum mechanical calculations have revealed that the compound exhibits unique electronic transitions that could be harnessed for applications in optoelectronics and materials science. This dual functionality underscores its importance as both a chemical building block and a potential material for advanced technologies.

In terms of safety and handling, while this compound is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory protocols when working with it. Proper ventilation, personal protective equipment (PPE), and waste management practices should be implemented to ensure safe handling and disposal.

Looking ahead, the continued exploration of Methyl 3-(bromom methyl)-2-chloro-6-(difluorom ethyl)pyridin e-5-acetate (CAS No. 1805380-50-0) is expected to yield further insights into its potential applications across diverse industries. Its unique structure and reactivity make it an invaluable asset for researchers seeking innovative solutions in organic synthesis and materials development.